Cas no 1251924-60-3 (2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide)

• Product Name: 2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
• CAS No: 1251924-60-3
• MF: C₈H₁₀ClN₃O₃
• MW: 231.636300563812
• CID: 4770358
• Update Time: 2026-02-26

2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
• NE47717
• 2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C8H10ClN3O3/c9-4-6(13)10-8-12-11-7(15-8)5-2-1-3-14-5/h5H,1-4H2,(H,10,12,13)
• InChI Key： DCVMRUJYKDAOHJ-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NN=C(C2CCCO2)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 0.1
• Topological Polar Surface Area: 77.2

Additional information on 2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide

Introduction to 2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide (CAS No. 1251924-60-3)

2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1251924-60-3, belongs to a class of molecules that exhibit promising biological activities. Its unique structural framework, incorporating both chloro and acetamide functional groups, alongside an oxadiazole and oxolane moiety, makes it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of the chloro group at the 2-position of the acetamide moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the oxadiazole ring contributes to its stability and bioavailability, while the oxolane ring introduces flexibility and conformational diversity.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide suggest that it may have potential applications in the treatment of inflammatory disorders, infectious diseases, and even cancer. Its ability to interact with biological targets such as enzymes and receptors has been explored in several preclinical studies.

One of the most compelling aspects of this compound is its role as a building block in drug discovery. The combination of chloro and acetamide functionalities allows for further chemical modification, enabling researchers to tailor its properties for specific therapeutic needs. This flexibility has led to several innovative synthetic strategies being developed to optimize its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have also shed light on the potential of 2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide as a lead compound. Molecular docking studies have identified its binding affinity to various protein targets, suggesting that it could serve as a scaffold for developing new drugs. These studies have been complemented by experimental validation, where the compound has shown promising results in inhibiting key enzymes involved in disease pathways.

The synthesis of 2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more accessible to researchers. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to enhance yield and purity. These advancements have not only facilitated further study but also opened new avenues for exploring its biological activities.

The pharmacological profile of this compound is still under investigation, but preliminary findings are encouraging. In vitro studies have demonstrated its ability to modulate inflammatory responses by inhibiting key signaling pathways. Additionally, its interaction with bacterial enzymes has been explored as a potential strategy for developing new antibiotics. These findings highlight the broad therapeutic potential of 2-Chloro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide.

The future directions for research on this compound are multifaceted. Further preclinical studies are needed to elucidate its mechanism of action and assess its safety profile. Additionally, exploring its potential in combination therapies could lead to more effective treatments for various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion, 2-Chloro-N-[5-(oxolan-2-yli)-1,3,4-oXadiazol - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- ------ - - - - - acetamide (CAS No. 1251924--60--3) is a promising compound with significant potential in pharmaceutical research. Its unique structure and biological activities make it a valuable candidate for further study and development. As research continues to uncover new applications for this molecule，its role in addressing global health challenges is likely to expand.